Methyl 2,3-O-isopropylidene-beta-D-ribofuranoside
Overview
Description
Synthesis Analysis
The synthesis of Methyl 2,3-O-isopropylidene-beta-D-ribofuranoside and its derivatives has been achieved through several methodologies. One approach involves the Birch reduction of 2-methyl-3-furoic acid, leading to the synthesis of ribofuranoside derivatives including Methyl 5-deoxy-3-C-hydroxymethyl-2,3-O-isopropylidene-β-DL-lyxo-furanoside (Kinoshita & Miwa, 1978). Another method demonstrates the efficient synthesis of methyl 4-deoxy-4-[dimethoxyphosphinyl and (methoxy)phenylphosphinyl]-2,3-O-isopropylidene-β-D-ribopyranosides starting from methyl 2,3-O-isopropylidene-β-D-ribopyranoside (Hanaya & Yamamoto, 1989).
Molecular Structure Analysis
The molecular structure and conformation of Methyl 2,3-O-isopropylidene-beta-D-ribofuranoside have been extensively studied using spectroscopy and crystallography. One study provides a comprehensive analysis of the structure and conformation based on 13C-1H and 13C-13C spin-coupling constants, aiding in the understanding of its chemical behavior (Church, Carmichael, & Serianni, 1997).
Chemical Reactions and Properties
Methyl 2,3-O-isopropylidene-beta-D-ribofuranoside undergoes various chemical reactions, showcasing its versatility as a synthetic intermediate. For example, its reaction with N-bromosuccinimide in aqueous tetrahydrofurane leads to regioselective bromohydroxylation, retaining the acetonide protective group while hydrolyzing the glycoside bond (Ivanova et al., 2007). Another study explored the quaternization reaction of its 5-O-sulfonates with selected amines, highlighting its reactivity towards nucleophilic displacement (Dmochowska et al., 2020).
Scientific Research Applications
-
Quaternization Reaction of 5-O-Sulfonates
- Scientific Field : Organic Chemistry
- Application Summary : This compound is used in the synthesis of N-((methyl 5-deoxy-2,3-O-isopropylidene-beta-D-ribofuranoside)-5-yl)ammonium salts . The reaction involves selected aliphatic and heterocyclic aromatic amines .
- Methods of Application : The quaternization reaction was performed on a micro scale. High-resolution 1H- and 13C-NMR spectral data for all new compounds were recorded .
- Results or Outcomes : The study provided a detailed understanding of the effect of the nucleophile type and outgoing group on the quaternization reaction .
-
Chain Extension Reactions
- Scientific Field : Organic Chemistry
- Application Summary : Methyl 2,3-O-Isopropylidene-beta-D-ribofuranoside is a useful intermediate in chain extension reactions . It is used in the synthesis of deoxy, amino, and branched-chain sugars, frequently found in many antibiotics .
- Methods of Application : The oxidation of methyl 2,3-O-isopropylidene-beta-D-ribofuranoside with the “Pfitzner-Moffatt” reagent (methyl sulfoxide - dicyclohexylcarbodiimide) provides an efficient route to the corresponding 5-aldehydo derivative .
- Results or Outcomes : The method introduced an efficient way to obtain the 5-aldehydo derivative .
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NMR Spectra Analysis
- Scientific Field : Physical Chemistry
- Application Summary : This compound is used in the study of conformational preferences of β-D-ribofuranosides and ribonucleosides . The study is based on the 1H NMR spectra, DFT calculations, and X-ray analysis .
- Methods of Application : The study involves the synthesis of a series of β-D-ribofuranosides and ribonucleosides fused with 2,3-O-isopropylidene ring . The conformational preferences are studied using 1H NMR spectra, DFT calculations, and X-ray analysis .
- Results or Outcomes : The study identified the E0-like and E4-like conformations adopted by these furanosides . The 3E-like and 2E-like conformations are assigned to ribonucleosides without the 2,3-O-isopropylidene group .
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Manufacture of Fine Chemicals
- Scientific Field : Industrial Chemistry
- Application Summary : Methyl 2,3-O-isopropylidene-beta-D-ribofuranoside is used for the manufacture of fine chemicals .
- Methods of Application : The specific methods of application in the manufacture of fine chemicals are not provided in the sources .
- Results or Outcomes : The compound is used as an intermediate in the manufacture of fine chemicals, resulting in the production of various intermediates .
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Synthesis of Nucleosides
- Scientific Field : Medicinal Chemistry
- Application Summary : This compound is used in the synthesis of nucleosides, which are profoundly explored in medicine as anticancer, antibacterial, and antiviral agents . For example, Molnupiravir, a ribonucleoside with proven activity against a number of RNA viruses, is currently tested against SARS-CoV-2 .
- Methods of Application : The specific methods of application in the synthesis of nucleosides are not provided in the sources .
- Results or Outcomes : The compound is used as an intermediate product in the syntheses of more sophisticated ribose derivatives .
-
Synthesis of Antibiotics
- Scientific Field : Pharmaceutical Chemistry
- Application Summary : Methyl 2,3-O-isopropylidene-beta-D-ribofuranoside is used in the synthesis of antibiotics . Some aminoglycoside-aminocyclitol antibiotics, namely ribostamycin, butirosin B, neomycin, and paromomycin contain an O-beta-D-ribofuranoside ring in their structure .
- Methods of Application : The specific methods of application in the synthesis of antibiotics are not provided in the sources .
- Results or Outcomes : The presence of the ribofuranose ring in these antibiotics may improve the bacterial ribosome selectivity .
properties
IUPAC Name |
[(3aR,4R,6R,6aR)-4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O5/c1-9(2)13-6-5(4-10)12-8(11-3)7(6)14-9/h5-8,10H,4H2,1-3H3/t5-,6-,7-,8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXBHDBLZPXQALN-WCTZXXKLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC2C(OC(C2O1)OC)CO)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(O[C@@H]2[C@H](O[C@H]([C@@H]2O1)OC)CO)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,3-O-isopropylidene-beta-D-ribofuranoside | |
CAS RN |
4099-85-8 |
Source
|
| Record name | Methyl 2,3-O-(1-methylethylidene)-β-D-ribofuranoside | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4099-85-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2,3-O-isopropylidene-beta-D-ribofuranoside | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004099858 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl 2,3-O-isopropylidene-β-D-ribofuranoside | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.696 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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